Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate
Overview
Description
Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate, also known as EMDI, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EMDI belongs to the family of isoquinoline alkaloids and has a unique chemical structure that makes it an interesting target for synthesis and study.
Scientific Research Applications
Synthesis and Anticancer Applications
Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate has been utilized in the synthesis of novel heterocycles showing significant cytotoxic activity against various cancer cell lines. A study by Saleh et al. (2020) involved the coupling of this compound with diazotized anilines and α-bromoketones, leading to structures that exhibited antitumor properties, particularly against breast adenocarcinoma, hepatocellular carcinoma, and colorectal carcinoma cell lines (Saleh, Hassaneen, Mohamed, & Mohamed, 2020).
Chemical Synthesis and Modifications
The compound has been a key intermediate in various chemical syntheses. Aghekyan and Panosyan (2016) reported its reaction with ammonia and isopropylamine to afford dihydroisoquinoline carboxamides, highlighting its versatility in organic chemistry (Aghekyan & Panosyan, 2016). Additionally, Paál et al. (2008) described its use in dynamic kinetic resolution processes to synthesize enantiomers of 1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (Paál, Liljeblad, Kanerva, Forró, & Fülöp, 2008).
Process Improvement for Industrial Production
Jian-xi Chen (2014) demonstrated an improved process for synthesizing Ethyl 6,7-dimethoxyisoquinoline-1-carboxylate, emphasizing the method's simplicity and suitability for industrial production (Chen, 2014).
Exploration in Photophysical Properties
Dubouski et al. (2006) studied the photophysical properties of this compound in different solvents, revealing its potential in photophysical applications. Their findings highlighted the effect of acid-base interactions on its spectral and luminescent properties (Dubouski, Gulyakevich, Mikhal’chuk, Raichenok, Tikhomirov, & Tolstorozhev, 2006).
Potential in Tumor-Specific Cytotoxicity
Hatano et al. (2009) investigated the tumor-specific cytotoxicity of tetrahydroisoquinoline derivatives, including ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate. Their research suggested the importance of molecular size in cytotoxicity induction, with implications for cancer treatment (Hatano, Takekawa, Hashimoto, Ishihara, Kawase, Qing, Qin-tao, & Sakagami, 2009).
properties
IUPAC Name |
ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c1-4-19-14(16)13-10-8-12(18-3)11(17-2)7-9(10)5-6-15-13/h7-8H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVCWPIJTPDRWMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NCCC2=CC(=C(C=C21)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20398895 |
Source
|
| Record name | Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20398895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate | |
CAS RN |
13326-57-3 |
Source
|
| Record name | Ethyl 6,7-dimethoxy-3,4-dihydroisoquinoline-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20398895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ETHYL 3,4-DIHYDRO-6,7-DIMETHOXY-1-ISOQUINOLINECARBOXYLATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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